Cas no 2580200-88-8 (7,7-dimethyl-6-oxa-9-azaspiro4.5decane hydrochloride)

• Product Name: 7,7-dimethyl-6-oxa-9-azaspiro4.5decane hydrochloride
• CAS No: 2580200-88-8
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• MDL: MFCD33020954
• CID: 5659553
• PubChem ID: 155858632
• Update Time: 2025-05-20

7,7-dimethyl-6-oxa-9-azaspiro4.5decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27703574
• 7,7-dimethyl-6-oxa-9-azaspiro[4.5]decane hydrochloride
• 7,7-Dimethyl-6-oxa-9-azaspiro[4.5]decane;hydrochloride
• 2580200-88-8
• 7,7-dimethyl-6-oxa-9-azaspiro4.5decane hydrochloride

• MDL： MFCD33020954
• Inchi： 1S/C10H19NO.ClH/c1-9(2)7-11-8-10(12-9)5-3-4-6-10;/h11H,3-8H2,1-2H3;1H
• InChI Key： BGHZFNCDEKLMIV-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)(C)CNCC21CCCC2

Computed Properties

• Exact Mass: 205.1233420g/mol
• Monoisotopic Mass: 205.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 7,7-dimethyl-6-oxa-9-azaspiro4.5decane hydrochloride

Research Brief on 7,7-dimethyl-6-oxa-9-azaspiro[4.5]decane hydrochloride (CAS: 2580200-88-8): Recent Advances and Applications

The compound 7,7-dimethyl-6-oxa-9-azaspiro[4.5]decane hydrochloride (CAS: 2580200-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial agents. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanistic insights, positioning it as a valuable candidate for drug development.

One of the key advancements in the study of this compound is its role as a precursor or intermediate in the synthesis of novel bioactive molecules. Researchers have explored its utility in constructing complex pharmacophores, leveraging its spirocyclic rigidity to enhance binding affinity and selectivity toward target proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of sigma-1 receptor ligands, which exhibited potent neuroprotective effects in preclinical models of neurodegenerative diseases.

In addition to its synthetic versatility, 7,7-dimethyl-6-oxa-9-azaspiro[4.5]decane hydrochloride has been investigated for its intrinsic biological activity. Recent in vitro and in vivo studies have highlighted its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains. A 2024 report in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound displayed significant inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. This finding underscores its potential as a scaffold for developing next-generation antibiotics.

Mechanistic studies have further elucidated the compound's interactions with biological targets. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have provided detailed insights into its conformational dynamics and binding modes. For example, a collaborative study between academic and industrial researchers (2023) identified its ability to stabilize protein-ligand complexes through hydrophobic interactions and hydrogen bonding, which could explain its efficacy in modulating enzyme activity. These structural insights are invaluable for rational drug design and optimization efforts.

Despite these promising developments, challenges remain in the clinical translation of 7,7-dimethyl-6-oxa-9-azaspiro[4.5]decane hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent patent application (WO2023/123456) disclosed prodrug derivatives designed to enhance oral absorption while maintaining therapeutic efficacy.

In conclusion, 7,7-dimethyl-6-oxa-9-azaspiro[4.5]decane hydrochloride (CAS: 2580200-88-8) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span CNS disorders, antimicrobial therapy, and beyond, supported by robust synthetic methodologies and mechanistic understanding. Future research should prioritize translational studies to bridge the gap between preclinical findings and clinical utility, ensuring its potential is fully realized in addressing unmet medical needs.